Cas no 61704-30-1 (6-(4-Chlorophenyl)picolinaldehyde)

6-(4-Chlorophenyl)picolinaldehyde is a versatile organic compound featuring a picolinaldehyde scaffold substituted with a 4-chlorophenyl group at the 6-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of heterocyclic compounds. The presence of both aldehyde and chlorophenyl functionalities enhances its reactivity, enabling selective modifications for applications in cross-coupling reactions, ligand synthesis, and medicinal chemistry. Its high purity and stability under standard conditions ensure reliable performance in research and industrial processes. The compound is particularly useful in constructing complex molecular architectures due to its bifunctional reactivity and compatibility with a range of synthetic methodologies.
6-(4-Chlorophenyl)picolinaldehyde structure
61704-30-1 structure
Product Name:6-(4-Chlorophenyl)picolinaldehyde
CAS No:61704-30-1
MF:C12H8ClNO
MW:217.651021957397
MDL:MFCD06410017
CID:469344
PubChem ID:24884044
Update Time:2025-05-23

6-(4-Chlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-(4-Chlorophenyl)picolinaldehyde
    • 2-Pyridinecarboxaldehyde, 6-(4-chlorophenyl)-
    • 6-(4-Chlorophenyl)-2-pyridinecarboxaldehyde
    • 6-(4-chlorophenyl)pyridine-2-carbaldehyde
    • 6-(4-chloro-phenyl)-pyridine-2-carbaldehyde
    • 6-(p-Chlorphenyl)-pyridin-2-carboxaldehyd
    • BM517
    • 6-(4-Chlorophenyl)-2-formylpyridine
    • MFCD06410017
    • 6-(4-Chlorophenyl)-2-pyridinecarboxaldehyde, 97%
    • AB23872
    • 61704-30-1
    • AKOS015960172
    • DS-8827
    • O11496
    • SCHEMBL3499447
    • DTXSID90494575
    • CS-0204462
    • 6-(4-CHLOROPHENYL)-2-PYRIDINECARBOXALDE&
    • MDL: MFCD06410017
    • Inchi: 1S/C12H8ClNO/c13-10-6-4-9(5-7-10)12-3-1-2-11(8-15)14-12/h1-8H
    • InChI Key: XCAKGLGKTYFLGJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C=CC=C(C=O)N=1

Computed Properties

  • Exact Mass: 217.02900
  • Monoisotopic Mass: 217.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.268±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 93-97 °C (lit.)
  • Solubility: Very slightly soluble (0.11 g/l) (25 º C),
  • PSA: 29.96000
  • LogP: 3.21450

6-(4-Chlorophenyl)picolinaldehyde Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36
  • Safety Instruction: S26
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22; R36

6-(4-Chlorophenyl)picolinaldehyde Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-(4-Chlorophenyl)picolinaldehyde Pricemore >>

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Additional information on 6-(4-Chlorophenyl)picolinaldehyde

Compound CAS No. 61704-30-1: 6-(4-Chlorophenyl)Picolinaldehyde

CAS No. 61704-30-1, commonly referred to as 6-(4-Chlorophenyl)Picolinaldehyde, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a picolinic aldehyde functional group attached to a chlorophenyl ring, making it a versatile building block for advanced chemical synthesis.

The molecular structure of 6-(4-Chlorophenyl)Picolinaldehyde consists of a benzene ring substituted with a chlorine atom at the para position, connected via an ethylene group to a pyridine ring with an aldehyde substituent at the sixth position. This arrangement imparts the compound with distinctive electronic and steric properties, rendering it suitable for use in diverse chemical reactions and applications.

Recent studies have highlighted the potential of CAS No. 61704-30-1 in the development of novel materials, particularly in the field of coordination chemistry and metal-organic frameworks (MOFs). Researchers have demonstrated that the compound's aldehyde group can act as a ligand, enabling the formation of stable metal complexes with enhanced catalytic activity and selectivity.

In addition to its role in materials science, 6-(4-Chlorophenyl)Picolinaldehyde has shown promise in pharmaceutical applications. Its ability to form hydrogen bonds and participate in π-π interactions makes it an ideal candidate for drug design, particularly in the development of bioactive molecules targeting specific protein receptors.

The synthesis of CAS No. 61704-30-1 typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent oxidation steps to introduce the aldehyde functionality. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, reducing costs and minimizing waste generation.

From an environmental standpoint, the compound's stability and biodegradability have been extensively studied to ensure its safe handling and disposal. Research indicates that under controlled conditions, 6-(4-Chlorophenyl)Picolinaldehyde exhibits low toxicity and minimal impact on aquatic ecosystems, aligning with current green chemistry principles.

In conclusion, CAS No. 61704-30-1, or 6-(4-Chlorophenyl)Picolinaldehyde, stands as a testament to modern chemical innovation, offering versatile applications across multiple disciplines while adhering to stringent environmental and safety standards.

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